1-[(2-chloro-6-fluorophenyl)methyl]-3-(2-methylphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

• IUPAC Name: 1-[(2-chloro-6-fluorophenyl)methyl]-3-(2-methylphenyl)-4a,7a-dihydrothieno[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H16ClFN2O2S/c1-12-5-2-3-8-16(12)24-19(25)18-17(9-10-27-18)23(20(24)26)11-13-14(21)6-4-7-15(13)22/h2-10,17-18H,11H2,1H3
• InChI Key: GKWBRYJEVODQNT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=O)C3C(C=CS3)N(C2=O)CC4=C(C=CC=C4Cl)F
• Molecular Formula: C20H16ClFN2O2S
• Molecular Weight: 402.9 g/mol

Description

1-[(2-chloro-6-fluorophenyl)methyl]-3-(2-methylphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C20H14ClFN2O2S and its molecular weight is 400.85. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Thienopyrimidine derivatives have been synthesized through various chemical reactions, aiming to explore their biological activities. For instance, a study by El-Gazzar et al. (2006) focused on the synthesis of polynuclear heterocycles, including azolothienopyrimidines and thienothiazolopyrimidines, demonstrating their significant biological activities such as adenosine kinase inhibition, platelet aggregation inhibition, antileukemia, and anticancer activities El-Gazzar, Hussein, & Aly, 2006.

Antibacterial Evaluation

In another study, substituted thieno[2,3-d]pyrimidines were synthesized and evaluated for their antibacterial properties. The key intermediate 3-(3-chloro-4-fluorophenyl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione demonstrated potential antibacterial activities upon further modification with various aromatic amines, highlighting the compound's versatility in developing antibacterial agents More, Chandra, Nargund, & Nargund, 2013.

Structural and Computational Studies

Research also delves into structural and computational analyses of thienopyrimidine derivatives. For example, a study on the quantum chemical calculations, Hirshfeld surface analysis, crystal structure, and molecular docking of pyrimidine derivatives revealed insights into their intermolecular interactions, electronic structures, and potential pharmacological applications Gandhi et al., 2016.

Nonlinear Optical Properties

Thienopyrimidine derivatives have also been explored for their nonlinear optical properties, which are crucial for applications in optoelectronics and photonics. Studies involve density functional theory (DFT) and time-dependent DFT (TD-DFT) analyses to predict the electronic structures and nonlinear optical behavior of these compounds Hussain et al., 2020.